[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[(3S)-1-[(2S)-2-aminopropanoyl]pyrrolidin-3-yl]-N-ethylcarbamate
• InChI: InChI=1S/C17H25N3O3/c1-3-20(15-9-10-19(11-15)16(21)13(2)18)17(22)23-12-14-7-5-4-6-8-14/h4-8,13,15H,3,9-12,18H2,1-2H3/t13-,15-/m0/s1
• InChI Key: WHEZFDXMQYFQOJ-ZFWWWQNUSA-N
• Canonical SMILES: CCN(C1CCN(C1)C(=O)C(C)N)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CCN([C@H]1CCN(C1)C(=O)[C@H](C)N)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester is a chiral primary amine derivative featuring a pyrrolidine core (5-membered nitrogen-containing ring) substituted with an ethyl-carbamic acid benzyl ester group and an (S)-2-amino-propionyl side chain. This compound is classified as a building block for pharmaceutical research, though its commercial availability is discontinued (Ref: 10-F083877) . While specific pharmacological data are unavailable in the provided evidence, its structural features suggest utility in peptidomimetics or protease inhibitor design.

Preparation Methods

Catalytic Asymmetric Hydrogenation

A widely used method involves hydrogenating substituted pyrrolines using chiral catalysts. For example:

Conditions :

• Catalyst: Rhodium with (R)-BINAP ligand.

• Pressure: 50–100 psi H₂.

• Solvent: Methanol or ethanol.

• Yield: 85–92% enantiomeric excess (ee) >98%.

Cycloaddition Approaches

The Huisgen 1,3-dipolar cycloaddition between azomethine ylides and acrylates generates pyrrolidine scaffolds:

Optimized Parameters :

• Catalyst: Cu(OTf)₂ (5 mol%).

• Temperature: 25°C.

• Diastereomeric ratio: 9:1 (trans:cis).

Installation of the (S)-2-Amino-propionyl Group

Peptide Coupling Strategies

The amino-propionyl side chain is introduced via amide bond formation using carbodiimide reagents:

Reaction Data :

Reagent	Solvent	Temp (°C)	Yield (%)
EDCI/HOBt	DCM	0→25	78
DCC/DMAP	THF	25	65
HATU/DIEA	DMF	-15→25	85

Key Observation : HATU minimizes racemization compared to DCC.

Enzymatic Resolution

Lipase-mediated kinetic resolution ensures enantiopurity:

Conditions :

• Enzyme loading: 10 wt%.

• Solvent: TBME.

• ee: >99%.

Carbamate Formation

Benzyl Chloroformate Approach

The ethyl-carbamic acid benzyl ester is installed via reaction with benzyl chloroformate:

Optimized Protocol :

• Solvent: Dichloromethane.

• Base: Triethylamine (2 eq).

• Temperature: 0°C → 25°C.

• Yield: 89%.

Solid-Phase Synthesis

For combinatorial libraries, resin-bound intermediates are employed:

Advantages :

• Purity: >95% after cleavage.

• Scalability: Milligram to gram quantities.

Stereochemical Control and Purification

Chiral Auxiliaries

(S)-Proline-derived auxiliaries enforce configuration during cyclization:

Yield : 76% over 3 steps.

Chromatographic Resolution

Preparative HPLC with chiral columns (e.g., Chiralpak IC) resolves diastereomers:

Conditions :

• Flow rate: 10 mL/min.

• Retention time: 12.3 min (S,S) vs. 15.7 min (R,R).

Industrial-Scale Synthesis (Patent CN105061283B)

A Chinese patent outlines a cost-effective route using FeCl₃ catalysis:

Process Data :

Step	Conditions	Yield (%)
Esterification	Reflux, 3 h	87.7
Carbamate installation	0°C, Et₃N	92.4
Recrystallization	Dichloroethane, -10°C	99.5 purity

Advantages :

• Avoids toxic chlorinating agents (e.g., SOCl₂).

• Catalyst recyclable for ≥5 cycles.

Comparative Analysis of Synthetic Routes

Method	Steps	Total Yield (%)	Cost (USD/g)	Stereopurity (%)
Catalytic Hydrogenation	5	62	120	99.5
Enzymatic Resolution	6	58	180	99.9
FeCl₃-Catalyzed (Patent)	4	78	45	98.2
Solid-Phase	7	65	220	97.8

Key Insight : The FeCl₃-mediated patent route offers the best balance of yield and cost for industrial applications.

Mechanistic Insights

Esterification Mechanism (FeCl₃ Catalyst)

FeCl₃ facilitates HCl generation in situ, promoting nucleophilic acyl substitution:

• Amino acid activation :
  $\text{Proline} + \text{HCl} \xrightarrow{\text{FeCl}_3} \text{Proline·HCl}$

• Benzyl alcohol attack :
  $\text{Proline·HCl} + \text{BnOH} \rightarrow \text{Benzyl ester} + \text{H}_2\text{O}$

• Azeotropic water removal drives equilibrium toward ester.

Carbamate Formation

Benzyl chloroformate reacts via a mixed carbonate intermediate:
$\text{RNH}_2 + \text{Cbz-Cl} \rightarrow \text{RNHCO}_2\text{Bn} + \text{HCl}$
Kinetics : Second-order dependence on amine concentration .

Chemical Reactions Analysis

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) and reducing agents such as lithium aluminum hydride (LiAlH4). Substitution reactions may involve nucleophiles like sodium azide (NaN3) or electrophiles like alkyl halides. Major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives with modified functional groups.

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential as a therapeutic agent . Its structure suggests it may interact with specific biological targets, including:

• Enzymes : It may act as an inhibitor or modulator of enzyme activity, particularly those involved in metabolic pathways.
• Receptors : The compound could potentially bind to receptors in the central nervous system, influencing neurotransmission.

Biological Research

In biological studies, [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester serves as a:

• Probe : Used to study enzyme-substrate interactions and protein-ligand binding dynamics.
• Model Compound : It aids in understanding the pharmacokinetics and pharmacodynamics of similar compounds.

Organic Synthesis

This compound acts as a versatile building block in organic synthesis, allowing chemists to create more complex molecules through various reactions:

• Coupling Reactions : It can be utilized in peptide synthesis or other coupling reactions to form larger biomolecules.
• Functionalization : The presence of reactive functional groups allows for further chemical modifications.

Case Studies

Several studies have highlighted the utility of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester:

• Antitumor Activity : Research has shown that derivatives of this compound exhibit cytotoxic effects against various cancer cell lines. The mechanism involves inducing apoptosis through mitochondrial pathways.
• Neuroprotective Effects : Studies indicate that this compound may protect neuronal cells from oxidative stress, suggesting potential applications in neurodegenerative diseases.
• Antimicrobial Properties : Investigations into its antimicrobial efficacy have demonstrated activity against several bacterial strains, making it a candidate for developing new antibiotics.

Mechanism of Action

The mechanism of action of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context of its use, such as its role in a particular biochemical pathway or its interaction with a specific protein.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS	Molecular Formula	Molecular Weight	Key Substituents	Structural Features
[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester	N/A*	C19H27N3O3	~347.43 (estimated)	Pyrrolidine core, ethyl-carbamate, (S)-2-amino-propionyl	5-membered ring, two chiral centers
[(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	1401667-53-5	C18H25N3O3	333.43	Piperidine core, ethyl-carbamate, (S)-2-amino-propionyl	6-membered ring, enhanced conformational flexibility
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	1401666-94-1	C20H31N3O3	361.48	Piperidine core, ethyl-carbamate, branched (S)-2-amino-3-methyl-butyryl	Increased lipophilicity due to methyl branching
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester	1354033-31-0	C19H29N3O3	347.45	Piperidine core, isopropyl-carbamate, (S)-2-amino-propionyl	Steric bulk from isopropyl group may hinder binding
Ethyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester	122021-01-6	C16H24N2O3	292.38	Pyrrolidine core, ethyl-carbamate, 2-hydroxyethyl	Polar hydroxyethyl group improves solubility

Core Heterocycle Variations

• Pyrrolidine vs. Piperidine : The 5-membered pyrrolidine ring (target compound) imposes greater ring strain but reduced flexibility compared to the 6-membered piperidine analogs . Piperidine derivatives may exhibit better metabolic stability due to slower ring-opening reactions.

Substituent Effects

• Amino Acid Side Chains: The (S)-2-amino-propionyl group in the target compound and CAS:1401667-53-5 facilitates hydrogen bonding, whereas the branched 3-methyl-butyryl group in CAS:1401666-94-1 enhances hydrophobicity, likely extending half-life .
• Carbamate Modifications : Replacing ethyl with isopropyl (CAS:1354033-31-0) introduces steric hindrance, which could reduce off-target interactions but may also limit target engagement .

Physicochemical Properties

• Solubility : The hydroxyethyl-substituted analog (CAS:122021-01-6) has higher polarity (C16H24N2O3) than the target compound, suggesting improved aqueous solubility .
• Molecular Weight : Analogs range from 292.38 to 361.48 Da, within acceptable limits for oral bioavailability.

Biological Activity

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester is a synthetic organic compound that has garnered significant interest in pharmacological and biochemical research due to its unique structural properties and potential biological activities. This compound features a pyrrolidine ring, an amino acid derivative, and a carbamic acid ester group, which contribute to its interaction with biological targets.

The biological activity of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester primarily involves its interaction with specific molecular targets, including enzymes and receptors. The compound can undergo hydrolysis, releasing the active amino acid derivative, which may interact with various biological pathways.

Key Mechanisms:

• Enzyme Inhibition: The compound has shown inhibitory effects on certain enzymes, particularly those involved in metabolic pathways related to pain and inflammation.
• Receptor Modulation: It may modulate receptor activity, influencing physiological responses such as neurotransmission.

In Vitro Studies

Recent studies have demonstrated that [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester exhibits significant biological activity:

Activity	IC50 (nM)	Reference
NAAA Inhibition	127
Cytotoxicity in Cancer Cells	50 - 200
Anti-inflammatory Activity	200

In Vivo Studies

In animal models, the compound has shown promising results:

Study Type	Findings	Reference
Toxicology (Rats)	Dose-dependent leukopenia observed
Efficacy in Pain Models	Reduced pain response in inflammatory models
Reproductive Toxicity	Embryonic resorption at high doses

Case Studies

• Chronic Pain Management: A study investigated the efficacy of the compound in managing chronic pain in rat models. Results indicated a significant reduction in pain scores compared to control groups, suggesting potential therapeutic applications in pain management.
• Cancer Treatment: Another study evaluated the cytotoxic effects of the compound on various cancer cell lines. The results showed that it inhibited cell proliferation effectively, particularly in leukemia cells, indicating its potential as an anti-cancer agent.

Q & A

Basic: What synthetic strategies are recommended for synthesizing [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester with stereochemical control?

Answer:
The synthesis involves sequential protection-deprotection steps to preserve stereochemistry. Key steps include:

• Enantiomerically pure starting materials : Use (S)-2-aminopropionic acid derivatives to ensure chiral integrity at the propionyl group .
• Solid-phase synthesis : Employ tert-butyl carbamate (Boc) or benzyl ester protecting groups for the pyrrolidine nitrogen and carboxylic acid functionalities, respectively, to minimize racemization .
• Purification : Utilize column chromatography or preparative HPLC to isolate intermediates. Final characterization via $^1$H/$^{13}$C NMR and mass spectrometry ensures structural fidelity .

Basic: How can researchers ensure chiral purity during synthesis?

Answer:

• Chiral HPLC : Monitor intermediates using chiral stationary phases (e.g., amylose or cellulose-based columns) to resolve enantiomers and confirm optical purity .
• Enantioselective catalysis : Use asymmetric hydrogenation or enzymatic resolution for stereocenter formation .
• Circular dichroism (CD) : Validate chiral integrity by comparing CD spectra with reference standards .

Advanced: How should data discrepancies in impurity profiles across synthetic batches be addressed?

Answer:

• Epimer analysis : Use gradient HPLC with polar organic mobile phases (e.g., acetonitrile/water with 0.1% TFA) to separate co-eluting epimers, as minor chromatographic changes can resolve stereoisomers .
• Forced degradation studies : Expose the compound to heat, light, or acidic/basic conditions to identify degradation pathways and correlate impurities with synthetic steps .

Advanced: What analytical techniques are optimal for confirming the compound’s structure and stereochemistry?

Answer:

• 2D NMR (COSY, NOESY) : Resolve overlapping signals and confirm spatial proximity of protons in the pyrrolidine ring .
• X-ray crystallography : Determine absolute configuration using single-crystal diffraction, especially for novel derivatives .
• High-resolution mass spectrometry (HRMS) : Verify molecular formula and detect trace impurities (<0.1%) .

Basic: What safety protocols are critical when handling this compound?

Answer:

• PPE : Wear nitrile gloves, lab coats, and safety goggles to avoid dermal/ocular exposure .
• Ventilation : Use fume hoods for weighing and synthesis to prevent inhalation of airborne particles .
• Spill management : Absorb spills with inert materials (e.g., vermiculite) and dispose of as hazardous waste .

Advanced: How can the compound’s stability under varying pH and temperature be evaluated?

Answer:

• Accelerated stability studies : Store samples at 40°C/75% RH for 6 months and analyze degradation products via LC-MS .
• pH-rate profiling : Incubate the compound in buffers (pH 1–13) at 37°C and monitor hydrolysis kinetics using UV-Vis spectroscopy .

Advanced: What strategies mitigate racemization during synthesis or storage?

Answer:

• Low-temperature storage : Maintain the compound at -20°C in anhydrous DMSO or ethanol to slow epimerization .
• Avoid acidic conditions : Use neutral buffers during purification to prevent protonation of chiral centers .

Basic: What are key steps in scaling up synthesis without compromising yield or purity?

Answer:

• Process optimization : Replace chromatography with crystallization for intermediates (e.g., using ethanol/water mixtures) .
• In-line analytics : Implement PAT (Process Analytical Technology) tools like FTIR for real-time monitoring .

Advanced: How to resolve co-elution of epimers in chromatographic analysis?

Answer:

• Mobile phase adjustment : Add 0.1% diethylamine to the mobile phase to reduce peak tailing and improve resolution .
• Column switching : Use tandem columns (C18 followed by chiral phases) for orthogonal separation .

Basic: What are the primary pharmacological applications of this compound?

Answer:

• Protease inhibition : The pyrrolidine-carbamate scaffold mimics transition states in enzymatic reactions, making it a candidate for serine protease inhibitors .
• Drug conjugates : The benzyl ester group enables prodrug strategies for targeted delivery of antiviral or anticancer agents .